Cas no 263270-06-0 (5-(morpholin-4-yl)pyridine-3-carboxylic acid)

• Product Name: 5-(morpholin-4-yl)pyridine-3-carboxylic acid
• CAS No: 263270-06-0
• MF: C₁₀H₁₂N₂O₃
• MW: 208.213882446289
• MDL: MFCD04115213
• CID: 247572
• PubChem ID: 4738577
• Update Time: 2025-11-02

5-(morpholin-4-yl)pyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-Morpholinonicotinic acid
• 3-Pyridinecarboxylicacid, 5-(4-morpholinyl)-
• 5-Morpholin-4-yl-nicotinic acid
• 5-morpholin-4-ylpyridine-3-carboxylic acid
• 5-(4-Morpholinyl)Nicotinic Acid
• 5-(morpholin-1-yl)nicotinic acid
• 5-(Morpholin-4-yl)nicotinicacid
• 5-(morpholin-4-yl)pyridine-3-carboxylic acid
• 5-Morpholinonicotinicacid
• F8881-3858
• 5-Morpholin-4-yl-nicotinicacid
• EN300-114373
• MFCD04115213
• FT-0762297
• 263270-06-0
• 3-Pyridinecarboxylic acid, 5-(4-morpholinyl)-
• DTXSID10406236
• AKOS002664476
• A818384
• SCHEMBL686827
• Y13658
• BB 0260543
• J-517842
• CS-0308300
• Z1341390434
• AB19702
• DB-067607
• ALBB-036796

• MDL： MFCD04115213
• Inchi： 1S/C10H12N2O3/c13-10(14)8-5-9(7-11-6-8)12-1-3-15-4-2-12/h5-7H,1-4H2,(H,13,14)
• InChI Key： YJEVNITWKNWUKX-UHFFFAOYSA-N
• SMILES： O1CCN(C2C=NC=C(C(=O)O)C=2)CC1

Computed Properties

• Exact Mass: 208.08500
• Monoisotopic Mass: 208.085
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 62.7A^2
• XLogP3: 0.1

Experimental Properties

• PSA: 62.66000
• LogP: 0.68140

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on 5-(morpholin-4-yl)pyridine-3-carboxylic acid

5-(Morpholin-4-yl)pyridine-3-carboxylic Acid (CAS No. 263270-06-0): Properties, Applications, and Market Insights

5-(Morpholin-4-yl)pyridine-3-carboxylic acid (CAS No. 263270-06-0) is a specialized organic compound that has gained significant attention in pharmaceutical and chemical research. This heterocyclic molecule combines a pyridine core with a morpholine substituent, creating unique chemical properties that make it valuable for various applications. The compound's molecular formula is C10H12N2O3, and it typically appears as a white to off-white crystalline powder.

The growing interest in 5-(morpholin-4-yl)pyridine-3-carboxylic acid derivatives stems from their potential in drug discovery and development. Researchers are particularly focused on its role as a building block for kinase inhibitors, which are crucial in cancer treatment research. The morpholine ring system, known for its ability to improve solubility and bioavailability, makes this compound particularly attractive for medicinal chemistry applications.

In synthetic chemistry, 5-(morpholin-4-yl)pyridine-3-carboxylic acid CAS 263270-06-0 serves as a versatile intermediate. Its carboxylic acid functionality allows for various transformations, including amide bond formation, esterification, and decarboxylation reactions. The compound's stability under standard laboratory conditions makes it convenient for storage and handling, though proper safety protocols should always be followed when working with any chemical substance.

Recent studies have explored the potential of morpholine-containing pyridine derivatives in addressing antibiotic resistance, a major global health concern. While not an antibiotic itself, the structural features of 5-(morpholin-4-yl)pyridine-3-carboxylic acid show promise in developing new classes of antimicrobial agents. This aligns with current research trends focused on combating multidrug-resistant pathogens.

The pharmaceutical industry's demand for high-purity 5-(morpholin-4-yl)pyridine-3-carboxylic acid has been steadily increasing. Manufacturers typically produce this compound through multi-step synthetic routes involving pyridine ring formation followed by morpholine introduction. Quality control measures ensure the final product meets the stringent requirements for pharmaceutical intermediates, with HPLC purity often exceeding 98%.

From a commercial perspective, CAS 263270-06-0 represents a niche but growing segment in the fine chemicals market. Suppliers offer this compound in various quantities, from milligram-scale for research purposes to kilogram quantities for industrial applications. Pricing varies depending on purity level and order volume, with current market trends showing stable demand from North American, European, and Asian research centers.

Environmental considerations for 5-(morpholin-4-yl)pyridine-3-carboxylic acid production and handling have become increasingly important. The compound's biodegradability and ecotoxicity profile are subjects of ongoing research, particularly as regulatory requirements for chemical manufacturing become more stringent worldwide. Proper waste management procedures should be implemented when working with this substance.

Analytical characterization of 5-(morpholin-4-yl)pyridine-3-carboxylic acid typically involves techniques such as NMR spectroscopy, mass spectrometry, and infrared spectroscopy. These methods confirm the compound's identity and purity, which are critical for research applications. The distinctive spectral features of both the pyridine and morpholine moieties provide clear identification markers.

Future research directions for 263270-06-0 include exploring its potential in materials science applications. The compound's ability to coordinate with metal ions suggests possible uses in catalyst design or functional material development. Additionally, its electronic properties make it interesting for organic electronic applications, though these areas require further investigation.

For researchers considering 5-(morpholin-4-yl)pyridine-3-carboxylic acid synthesis, several published routes are available in the scientific literature. The choice of synthetic method depends on factors such as desired scale, available starting materials, and required purity level. Recent advances in green chemistry have led to more sustainable production methods with reduced environmental impact.

Storage recommendations for 5-(morpholin-4-yl)pyridine-3-carboxylic acid powder include keeping the material in a cool, dry place away from direct sunlight. While the compound shows good stability under normal conditions, prolonged exposure to moisture or extreme temperatures should be avoided to maintain product quality. Proper labeling and documentation are essential for laboratory safety and regulatory compliance.

The intellectual property landscape surrounding morpholine-pyridine carboxylic acid derivatives continues to evolve, with new patents being filed regularly. Researchers should conduct thorough patent searches before developing new applications for this compound to avoid infringement issues. Current patents cover various therapeutic applications and synthetic methods related to this chemical structure.

Academic interest in 5-(morpholin-4-yl)pyridine-3-carboxylic acid research has grown significantly in recent years. Scientific databases show an increasing number of publications mentioning this compound, particularly in medicinal chemistry journals. This reflects the broader trend of exploring nitrogen-containing heterocycles for pharmaceutical development.

Quality assurance for CAS 263270-06-0 material involves rigorous testing protocols. Reputable suppliers provide comprehensive analytical data, including chromatograms and spectral data, to verify compound identity and purity. Researchers should request certificates of analysis when purchasing this material for critical applications.

As the chemical industry moves toward more sustainable practices, the development of eco-friendly 5-(morpholin-4-yl)pyridine-3-carboxylic acid production methods has gained attention. Recent innovations include catalytic processes with higher atom economy and reduced waste generation. These advancements align with the principles of green chemistry and responsible chemical manufacturing.

The global market for specialty pyridine derivatives like 5-(morpholin-4-yl)pyridine-3-carboxylic acid is expected to grow steadily in the coming years. This growth is driven by increasing pharmaceutical research and development activities worldwide. Market analysts project particular expansion in Asia-Pacific regions, where pharmaceutical innovation is rapidly advancing.

For laboratories working with 5-(morpholin-4-yl)pyridine-3-carboxylic acid solutions, proper handling procedures should be established. While the compound is not classified as highly hazardous, standard laboratory safety practices should be followed, including the use of personal protective equipment and proper ventilation when handling powdered material.

Recent scientific conferences have featured sessions dedicated to morpholine-containing heterocycles, highlighting the continued interest in compounds like 5-(morpholin-4-yl)pyridine-3-carboxylic acid. These events provide valuable opportunities for researchers to share findings and explore potential collaborations in this specialized field of chemistry.

As research into 5-(morpholin-4-yl)pyridine-3-carboxylic acid biological activity progresses, new potential applications continue to emerge. Current studies are investigating its role in modulating various biological pathways, though much of this research remains in early stages. The compound's versatility ensures it will remain an important tool in chemical and pharmaceutical research for years to come.